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Compound of Interest

Compound Name: Diisoamyl sulfoxide

Cat. No.: B3057173

Disclaimer: This document provides a summary of available safety and handling information for
diisoamyl sulfoxide. Due to a lack of a comprehensive Safety Data Sheet (SDS) specifically
for diisoamyl sulfoxide, this guide also includes detailed information on Dimethyl Sulfoxide
(DMSO) as a related, well-documented compound. It is crucial to note that while both are
sulfoxides, their physical, chemical, and toxicological properties differ. The information on
DMSO should be used with caution as a preliminary guide for handling diisoamyl sulfoxide.
Always consult with a qualified safety professional and refer to any available specific safety
data for diisoamyl sulfoxide before handling.

Introduction to Diisoamyl Sulfoxide

Diisoamyl sulfoxide is an organic sulfur compound. Detailed toxicological and safety data for
diisoamyl sulfoxide are not readily available in the public domain. Therefore, this guide aims
to provide the known information on diisoamyl sulfoxide and supplement it with
comprehensive data on the widely used and structurally related solvent, Dimethyl Sulfoxide
(DMSO). Researchers, scientists, and drug development professionals should use this
information as a starting point for a thorough risk assessment.

Physicochemical Properties

A comparison of the known physical and chemical properties of diisoamyl sulfoxide and
dimethyl sulfoxide is presented below. The significant differences in properties such as boiling
point and flash point underscore the importance of treating these as distinct chemicals.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3057173?utm_src=pdf-interest
https://www.benchchem.com/product/b3057173?utm_src=pdf-body
https://www.benchchem.com/product/b3057173?utm_src=pdf-body
https://www.benchchem.com/product/b3057173?utm_src=pdf-body
https://www.benchchem.com/product/b3057173?utm_src=pdf-body
https://www.benchchem.com/product/b3057173?utm_src=pdf-body
https://www.benchchem.com/product/b3057173?utm_src=pdf-body
https://www.benchchem.com/product/b3057173?utm_src=pdf-body
https://www.benchchem.com/product/b3057173?utm_src=pdf-body
https://www.benchchem.com/product/b3057173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Dimethyl Sulfoxide

Property Diisoamyl Sulfoxide

(DMSO)
CAS Number 7726-23-0[1] 67-68-5[2]
Molecular Formula C10H22095[1] C2H60SI2]
Molecular Weight 190.35 g/mol [1] 78.13 g/mol [3]
Appearance Not specified Colorless liquid[2][3]
Boiling Point 297.5°C at 760 mmHg[1] 189°C (372°F)[3][4]
Melting Point Not specified 18.5°C (65.3°F)[4]
Flash Point 133.7°C[1] 87 - 95°C (189 - 203°F)[4][5]
Density 0.933 g/cm?3[1] 1.100 g/cm3 at 20°CJ[4]
Solubility in Water Not specified Miscible[3][4]

Hazard Identification and Classification (Based on
DMSO)

As no specific hazard classification for diisoamyl sulfoxide is available, the following
information for DMSO is provided for preliminary assessment.

GHS Classification for DMSO:

o Flammable Liquids: Category 4[6][7]

o Skin Irritation: May cause mild skin irritation.[8]
o Eye Irritation: May cause mild eye irritation.[9]
Hazard Statements for DMSO:

e H227: Combustible liquid.[6]

Precautionary Statements for DMSO:
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o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[6]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

It is important to note that DMSO is known for its ability to readily penetrate the skin and can
carry other dissolved substances with it.[3][5] This property may also be present in other
sulfoxides and necessitates careful handling to avoid systemic exposure to dissolved materials.

Toxicological Information (Based on DMSO)

Detailed toxicological studies on diisoamyl sulfoxide are not available. The toxicological
profile of DMSO is summarized below. It is generally considered to have low toxicity.[3]

Exposure Route Effect (DMSO)

Low acute toxicity. LD50 (rat) is 14,500 mg/kg.
Oral [3] May cause nausea, vomiting, and a

characteristic garlic-like taste.[3][10]

Low acute toxicity.[8] Can cause a burning

sensation and rash.[10] The primary concern is

Dermal ) N ]
its ability to enhance the absorption of other
chemicals through the skin.[3][5]
May cause respiratory tract irritation.[9] High
Inhalation concentrations of vapor may lead to headache,
dizziness, and sedation.[2][10]
Eye May cause mild irritation.[9]
Prolonged or repeated exposure may cause
) damage to organs.[11] Studies in animals have
Chronic

shown that high doses can cause changes in

the lens of the eye.[8]

A study has indicated that even low concentrations of DMSO may induce retinal apoptosis in
vivo and in vitro.[12] Other research points to potential vascular, liver, and kidney toxicity.[10]
[11]
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Handling Precautions and Personal Protective
Equipment (PPE)

Given the lack of specific data for diisoamyl sulfoxide, the following handling precautions are
based on general laboratory safety principles and the well-documented procedures for DMSO.

Engineering Controls:
o Work in a well-ventilated area.[13]
e Use a chemical fume hood for procedures that may generate vapors or aerosols.
Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield should be worn.[13]
o Skin Protection:
o Wear a lab coat and appropriate protective clothing.

o Use chemical-resistant gloves. For DMSO, butyl rubber or neoprene gloves are often
recommended.[13] Nitrile gloves may offer limited protection and should be changed
frequently.

» Respiratory Protection: If working outside of a fume hood or if vapors are expected, a
NIOSH-approved respirator with organic vapor cartridges may be necessary.[9]

General Hygiene:

e Wash hands thoroughly after handling.[13]

e Do not eat, drink, or smoke in the laboratory.

» Remove contaminated clothing promptly and wash it before reuse.

The following diagram illustrates a general workflow for handling sulfoxides like DMSO in a
research setting.
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General laboratory workflow for handling sulfoxides.

First Aid Measures (Based on DMSO)
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In the event of exposure, the following first aid measures, based on DMSO, are recommended.
Seek medical attention if symptoms persist.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[9]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.[9]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[9]

Spill and Waste Disposal Procedures (Based on
DMSO)

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

Collect: Carefully collect the absorbed material into a sealed container for disposal.

Clean: Clean the spill area with soap and water.

The following flowchart outlines the decision-making process for responding to a chemical spill.
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Chemical Spill Occurs

Evacuate the area.
Call emergency services.

Contain and clean up the spill
using appropriate materials.

Alert others in the area.
Isolate the spill.

Dispose of waste in
a labeled, sealed container.

Report the incident to
your supervisor.

Click to download full resolution via product page

Decision flowchart for chemical spill response.

Waste Disposal:
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» Dispose of chemical waste in accordance with local, state, and federal regulations.

e Do not dispose of it down the drain.[13]

Storage and Stability

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[13] Keep
away from ignition sources.[13]

 Stability: DMSO is stable under recommended storage conditions.[9] It is hygroscopic and
will absorb moisture from the air.[13]

o Incompatibilities: Avoid strong oxidizing agents, strong acids, and strong bases.[5]

Conclusion

While a comprehensive safety profile for diisoamyl sulfoxide is not currently available, the
information on its known physical properties and the detailed safety data for the related
compound, DMSO, provide a foundation for safe handling in a research environment. The key
takeaways are to handle diisoamyl sulfoxide with the assumption that it may be a
combustible liquid and can facilitate skin absorption of other chemicals. Adherence to standard
laboratory safety protocols, including the consistent use of appropriate personal protective
equipment and engineering controls, is paramount. Researchers should remain vigilant for the
emergence of more specific safety data for diisoamyl sulfoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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